![molecular formula C22H21N3O2S B5510162 5-benzyl-1-(4-methylphenyl)-4-(1,3-thiazol-4-ylcarbonyl)-2-piperazinone](/img/structure/B5510162.png)
5-benzyl-1-(4-methylphenyl)-4-(1,3-thiazol-4-ylcarbonyl)-2-piperazinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-benzyl-1-(4-methylphenyl)-4-(1,3-thiazol-4-ylcarbonyl)-2-piperazinone is a chemical compound that has attracted significant attention in the scientific community due to its potential applications in pharmacology. This compound is commonly referred to as BMT-046353 and is known for its unique chemical structure and properties.
Scientific Research Applications
Antibacterial and Biofilm Inhibition
Compounds with piperazine linkers, such as derivatives of bis(pyrazole-benzofuran) hybrids, have demonstrated potent antibacterial efficacies and biofilm inhibition activities against strains like E. coli, S. aureus, and S. mutans. These compounds, particularly those possessing specific piperazine substitutions, have shown more effective biofilm inhibition activities than traditional references such as Ciprofloxacin, indicating their potential as novel antibacterial agents and biofilm inhibitors (Mekky & Sanad, 2020).
Antimicrobial Activities
Some new 1,2,4-triazole derivatives, incorporating primary amines including piperazine, have been synthesized and found to possess good or moderate activities against test microorganisms, highlighting the role of piperazine derivatives in developing antimicrobial agents (Bektaş et al., 2010).
Anti-Inflammatory and Analgesic Agents
Novel heterocyclic compounds derived from visnagenone and khellinone, incorporating piperazine or morpholine moieties, have shown significant COX-2 inhibitory, analgesic, and anti-inflammatory activities. These compounds, specifically those with enhanced COX-2 selectivity, offer promising leads for the development of new anti-inflammatory and analgesic agents (Abu‐Hashem et al., 2020).
Antiviral and Antimicrobial Activities
Derivatives of piperazine doped with febuxostat, notably 4-(5-(3-cyano-4-isobutoxyphenyl)-4-methylthiazole-2-carbonyl)-N-(substituted phenyl)piperazine-1-carboxamides, have been synthesized and evaluated for their antiviral against Tobacco mosaic virus (TMV) and antimicrobial activities, showcasing the utility of piperazine derivatives in antiviral and antimicrobial research (Krishna Reddy et al., 2013).
Cytotoxic and Antineoplastic Activities
Isoxazoline derivatives linked via piperazine to benzoisothiazoles have been synthesized and found to exhibit potent cytotoxic and antineoplastic activities, comparable to the tumor necrosis factor-related apoptosis-inducing ligand (TRAIL) protein, against mammalian cancer cells, underscoring the potential of piperazine-linked structures in cancer therapy (Byrappa et al., 2017).
properties
IUPAC Name |
5-benzyl-1-(4-methylphenyl)-4-(1,3-thiazole-4-carbonyl)piperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N3O2S/c1-16-7-9-18(10-8-16)24-12-19(11-17-5-3-2-4-6-17)25(13-21(24)26)22(27)20-14-28-15-23-20/h2-10,14-15,19H,11-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSCRGSVQFMBUHK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2CC(N(CC2=O)C(=O)C3=CSC=N3)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.